Cas no 1805932-63-1 (3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1805932-63-1
• MF: C₇H₃BrF₆N₂O
• MW: 325.00594162941
• CID: 4927862
• Update Time: 2025-07-22

3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF6N2O/c8-3-1-2(17-7(12,13)14)4(15)5(16-3)6(9,10)11/h1H,15H2
• InChI Key： LXDUOHQHIUZQFI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(F)(F)F)=N1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 3.3
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805932-63-1)

3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805932-63-1, belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this compound, including its amino, bromo, and trifluoromethoxy substituents, as well as its trifluoromethyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The significance of 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine lies in its versatility as a building block for more complex molecular architectures. In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties, and this pyridine derivative has emerged as a promising candidate for further exploration. Its molecular structure suggests potential interactions with various biological targets, making it a valuable scaffold for the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors. The presence of multiple functional groups allows for facile modifications, enabling chemists to tailor the molecule's properties to specific biological targets. For instance, the amino group can be readily incorporated into peptidomimetics or used as a site for further derivatization, while the bromo and trifluoromethoxy groups provide handles for cross-coupling reactions, which are fundamental in modern drug discovery.

Recent advancements in computational chemistry have further highlighted the importance of 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. Molecular modeling studies have demonstrated that this compound can interact with proteins in multiple ways, suggesting its potential as an allosteric modulator or a competitive inhibitor. These findings are particularly relevant in the context of developing treatments for diseases caused by protein-protein interactions, such as cancer and inflammatory disorders.

The role of fluorine-containing substituents in medicinal chemistry cannot be overstated. The trifluoromethyl and trifluoromethoxy groups in 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine contribute to its metabolic stability and lipophilicity, which are critical factors in drug design. These properties enhance the compound's bioavailability and binding affinity to biological targets. Moreover, fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, making them highly desirable in pharmaceutical development.

In the realm of drug discovery, 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been explored as a precursor for more complex molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The ability to modify key functional groups while retaining the core pyridine scaffold has made this molecule a valuable asset in medicinal chemistry libraries.

The synthesis of 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine itself is a testament to the ingenuity of synthetic chemists. The multi-step process involves strategic functionalization at multiple positions on the pyridine ring, showcasing the power of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and trifluoromethoxy groups with high precision. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

As research continues to evolve, new applications for 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine are likely to emerge. The growing emphasis on personalized medicine and targeted therapies underscores the need for innovative molecular scaffolds like this one. By leveraging its unique structural features, scientists can develop bespoke compounds that address specific therapeutic needs with greater efficacy and fewer side effects.

The future prospects of this compound are further illuminated by ongoing research into its pharmacological effects. Studies have begun to explore its potential role in treating neurological disorders, where modulation of protein-protein interactions is crucial. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. These findings highlight the broad therapeutic potential of 3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine and position it as a key player in future drug discovery efforts.

In conclusion,3-Amino-6-bromo-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1805932-63-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to expand, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.